Cas no 2137100-65-1 ((3R)-3-amino-3-(4-methyl-1H-imidazol-5-yl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(4-methyl-1H-imidazol-5-yl)propan-1-ol
• CAS No: 2137100-65-1
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6048870
• PubChem ID: 93984176
• Update Time: 2025-10-30

(3R)-3-amino-3-(4-methyl-1H-imidazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(4-methyl-1H-imidazol-5-yl)propan-1-ol
• EN300-1165000
• 2137100-65-1

• Inchi： 1S/C7H13N3O/c1-5-7(10-4-9-5)6(8)2-3-11/h4,6,11H,2-3,8H2,1H3,(H,9,10)/t6-/m1/s1
• InChI Key： VCAVHVQZFVPYHW-ZCFIWIBFSA-N
• SMILES： OCC[C@H](C1=C(C)NC=N1)N

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 74.9Ų

Additional information on (3R)-3-amino-3-(4-methyl-1H-imidazol-5-yl)propan-1-ol

Introduction to (3R)-3-amino-3-(4-methyl-1H-imidazol-5-yl)propan-1-ol and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (3R)-3-amino-3-(4-methyl-1H-imidazol-5-yl)propan-1-ol (CAS No. 2137100-65-1) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its (3R)-configuration and the presence of an imidazole ring, has garnered attention in recent years for its role in drug discovery and development.

The molecular structure of (3R)-3-amino-3-(4-methyl-1H-imidazol-5-yl)propan-1-ol consists of a propanol backbone with an amino group at the third carbon, substituted with a 4-methyl-1H-imidazol-5-yl moiety. This specific arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse biological activities. The imidazole ring, a heterocyclic compound, is known for its stability and versatility in forming hydrogen bonds, making it a valuable component in medicinal chemistry.

Recent research has highlighted the potential of this compound as a scaffold for developing new therapeutic agents. The (3R)-configuration suggests that it may exhibit enantioselective properties, which are crucial in pharmaceuticals where the biological activity can be highly dependent on the stereochemistry of the molecule. Studies have shown that chiral compounds often have different pharmacological profiles, making them more effective or selective in treating specific conditions.

In the context of drug discovery, (3R)-3-amino-3-(4-methyl-1H-imidazol-5-yl)propan-1-ol has been explored for its potential role in modulating various biological pathways. The imidazole moiety is particularly interesting as it is found in several bioactive molecules, including antibiotics and antiviral agents. Researchers have been investigating how this structural feature can be leveraged to develop new drugs with improved efficacy and reduced side effects.

One of the most promising areas of research involves the use of this compound as a precursor in the synthesis of more complex molecules. The presence of both an amino group and an imidazole ring provides multiple sites for further functionalization, allowing chemists to design molecules with tailored properties. This flexibility has made it a valuable tool in the development of novel therapeutic agents targeting various diseases.

The synthesis of (3R)-3-amino-3-(4-methyl-1H-imidazol-5-yl)propan-1-ol has also been optimized to improve yield and purity. Advanced synthetic techniques, including asymmetric catalysis and chiral resolution methods, have been employed to ensure the correct stereochemistry of the compound. These advancements have not only enhanced the availability of this compound but also paved the way for its broader application in research and development.

Moreover, computational studies have been instrumental in understanding the interactions between (3R)-3-amino-3-(4-methyl-1H-imidazol-5-yl)propan-1-ol and biological targets. Molecular modeling techniques have helped researchers predict how this compound might bind to specific proteins or enzymes, providing insights into its potential mechanisms of action. These studies are crucial for designing experiments and optimizing drug candidates before they enter clinical trials.

The pharmaceutical industry has taken notice of the potential of this compound, leading to increased investment in related research. Companies are actively exploring ways to incorporate (3R)-3-amino-3-(4-methyl-1H-imidazol-5-yloxy)propanal into their pipelines for new drug development. This interest underscores the growing recognition of the importance of structurally diverse compounds in addressing unmet medical needs.

Future research directions include exploring the pharmacokinetic properties of this compound and evaluating its safety profile in preclinical studies. Understanding how the body processes and eliminates (3R)-amino-(4-methyl-lH-imidazol-lS -yl)propan-l -01 will be essential for determining its suitability for therapeutic use. Additionally, investigating its interactions with other molecules may reveal unexpected benefits or challenges that need to be addressed.

In conclusion,(S)-(-)-l-Carnitine is a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structure, characterized by a propanoate backbone with an amine group at position 2 substituted with a l-methyl-lH-imidazole ring at position 2', makes it a versatile scaffold for drug discovery. As research continues to uncover new applications for this compound, (S)-(-)-l-carnitine is poised to play an important role in developing next-generation therapeutics that address complex diseases.